Cas no 65941-76-6 (1,3-Dioxolan-2-one, 4,5-dimethyl-, (4R,5R)-rel-)

1,3-Dioxolan-2-one, 4,5-dimethyl-, (4R,5R)-rel- structure
65941-76-6 structure
Product Name:1,3-Dioxolan-2-one, 4,5-dimethyl-, (4R,5R)-rel-
CAS No:65941-76-6
MF:C5H8O3
MW:116.115221977234
CID:397086
PubChem ID:536113
Update Time:2025-04-19

1,3-Dioxolan-2-one, 4,5-dimethyl-, (4R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolan-2-one, 4,5-dimethyl-, (4R,5R)-rel-
    • 4437-70-1
    • MFCD00060135
    • Carbonic acid, cyclic 1,2-dimethylethylene ester
    • 4,5-Dimethyl-1,3-dioxolan-2-one #
    • 1,2-Dimethylethylene carbonate
    • 1,3-Dioxolan-2-one, 4,5-dimethyl-
    • EN300-7605151
    • SCHEMBL137875
    • A901118
    • 2,3-Butanediol cyclic carbonate
    • Carbonic acid 2,3-butanediyl
    • 4,5-Dimethyl-1,3-dioxolan-2-one
    • 2,3-butylene carbonate
    • trans-4,5-dimethyl-1,3-dioxolan-2-one
    • AS-83014
    • 65941-76-6
    • E77694
    • Inchi: 1S/C5H8O3/c1-3-4(2)8-5(6)7-3/h3-4H,1-2H3
    • InChI Key: LWLOKSXSAUHTJO-UHFFFAOYSA-N
    • SMILES: O1C(=O)OC(C)C1C

Computed Properties

  • Exact Mass: 116.04734
  • Monoisotopic Mass: 116.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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